Cas no 210159-10-7 (1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 210159-10-7
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 2103347
• Update Time: 2025-05-20

1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• VZRDZUITJRPGNL-UHFFFAOYSA-N
• HMS3435P17
• STK880331
• HTS015095
• BB 0242701
• 1-(2-Bromo-phenyl)-5-methyl-1H-[1,2,3]triazo le-4-carboxylic acid
• 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H8BrN3O2/c1-6-9(10(15)16)12-13-14(6)8-5-3-2-4-7(8)11/h2-5H,1H3,(H,15,16)
• InChI Key： VZRDZUITJRPGNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C)=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Guide to 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-10-7)

1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a triazole ring coupled with a bromophenyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The molecular structure of 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid includes a carboxylic acid functional group, which enhances its reactivity and utility in various chemical reactions. This characteristic makes it particularly valuable in the synthesis of more complex molecules, such as pharmaceutical intermediates and biologically active compounds. Its CAS number, 210159-10-7, is often used in databases and scientific literature to ensure precise identification.

One of the key reasons for the growing interest in 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is its role in click chemistry. Click chemistry, a Nobel Prize-winning concept, relies on efficient and reliable reactions to build complex molecules. The triazole ring in this compound is a hallmark of click chemistry, making it a sought-after building block for researchers developing new drugs or materials.

In the pharmaceutical industry, 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is explored for its potential as a bioactive scaffold. Its structure allows for modifications that can lead to compounds with antimicrobial, antiviral, or anti-inflammatory properties. Recent studies have highlighted its relevance in the development of targeted therapies, especially in oncology and infectious diseases.

Another area where this compound shines is in agrochemical research. The bromophenyl group and triazole ring combination is often found in pesticides and herbicides. Researchers are investigating its derivatives for their efficacy in crop protection, aligning with the global demand for sustainable agricultural solutions. This ties into current trends like green chemistry and precision farming.

From a commercial perspective, the demand for 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is on the rise. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial labs. Its CAS number, 210159-10-7, is frequently queried in procurement databases, reflecting its importance in the chemical supply chain.

For those working in organic synthesis, understanding the properties of 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is crucial. Its solubility, stability, and reactivity profiles are well-documented, aiding chemists in optimizing reaction conditions. The compound’s carboxylic acid group also allows for further derivatization, enabling the creation of esters, amides, and other functionalized products.

Safety and handling of 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Proper storage conditions, such as keeping it in a cool, dry place, are recommended to maintain its integrity over time.

In summary, 1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-10-7) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.